Cas no 89050-76-0 (4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl-)

4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl- structure
89050-76-0 structure
Product Name:4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl-
CAS No:89050-76-0
MF:C9H16O2
MW:156.222143173218
CID:614343
PubChem ID:13212143
Update Time:2025-04-19

4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl-
    • 3,3,5,5-TETRAMETHYLDIHYDRO-2H-PYRAN-4(3H)-ONE
    • 3,3,5,5-tetramethyloxan-4-one
    • 89050-76-0
    • SCHEMBL9538530
    • EN300-722098
    • DTXSID00528310
    • Inchi: 1S/C9H16O2/c1-8(2)5-11-6-9(3,4)7(8)10/h5-6H2,1-4H3
    • InChI Key: DZOZPISGPMTMLM-UHFFFAOYSA-N
    • SMILES: O1CC(C)(C)C(C(C)(C)C1)=O

Computed Properties

  • Exact Mass: 156.115029749g/mol
  • Monoisotopic Mass: 156.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 26.3Ų

4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl- Pricemore >>

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